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Compound of Interest

Compound Name: Acetyl-Lys-D-Ala-D-Ala

Cat. No.: B15088754 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling Acetyl-Lys-D-Ala-D-Ala in

a laboratory setting. The information is intended for researchers, scientists, and professionals

in drug development to ensure safe handling and maintain the integrity of their work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Acetyl-Lys-D-Ala-D-Ala is

presented below. This information is critical for safe handling and storage.

Property Value

Chemical Name Acetyl-Lys-D-Ala-D-Ala

CAS Number 28845-97-8

Molecular Formula C₁₄H₂₆N₄O₅

Molecular Weight 330.38 g/mol

Appearance Powder

Solubility Water: 10 mg/mL, clear, colorless[1]

Storage Temperature -20°C[1][2]

Storage Class Code 11 - Combustible Solids[1]
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Personal Protective Equipment (PPE)
When handling Acetyl-Lys-D-Ala-D-Ala, appropriate personal protective equipment is

mandatory to prevent exposure and ensure personal safety. The following PPE should be worn

at all times in the laboratory.

Eye Protection: Chemical safety goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required to protect against splashes. A face shield should be worn over safety

glasses if there is a significant risk of splashing.[3]

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, should be

worn to prevent skin contact. Gloves should be inspected before each use and changed

immediately if contaminated.

Body Protection: A lab coat should be worn and kept buttoned to protect the skin and

clothing.[4][5] For handling larger quantities or when there is a risk of significant

contamination, chemical-resistant clothing may be necessary.[3]

Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required to protect

against spills.[4]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[6][7] However, if there is a risk of generating dust, a

respirator may be necessary to avoid inhalation.[2][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Acetyl-Lys-D-Ala-
D-Ala and to prevent contamination.

Preparation: Before handling the peptide, ensure that the work area is clean and uncluttered.

All necessary equipment, including PPE, should be readily available.

Weighing and Reconstitution:

Handle the solid peptide in a designated area, preferably in a fume hood or a location with

good ventilation to minimize inhalation of any dust.[6][7]
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Use a properly calibrated balance for weighing.

When reconstituting, slowly add the solvent (e.g., water) to the peptide to avoid splashing.

Storage: Store the peptide in a tightly sealed, clearly labeled container in a cool, dry place,

specifically at -20°C as recommended.[1][2][8] Avoid exposure to heat, light, and moisture.[5]

Accidental Release Measures:

In case of a spill, sweep up the solid material, place it in a sealed bag, and hold it for

waste disposal.[2] Avoid raising dust.[2][6][7]

Ensure the area is well-ventilated.

For skin contact, wash the affected area with plenty of water.[2]

In case of eye contact, rinse immediately with plenty of water for at least 15 minutes.[6]

Disposal Plan
Proper disposal of unused Acetyl-Lys-D-Ala-D-Ala and its containers is essential to prevent

environmental contamination and adhere to regulations.

Waste Characterization: While Acetyl-Lys-D-Ala-D-Ala is not classified as hazardous, it

should be treated as chemical waste.[2][7]

Solid Waste: Unused or expired peptide should be collected in a designated, labeled, and

sealed container for chemical waste.[2][8]

Liquid Waste: Solutions of the peptide should be collected in a separate, clearly labeled

container for aqueous chemical waste. Do not pour down the drain unless permitted by

institutional and local regulations.[8][9]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as chemical waste.[9] After rinsing, remove or deface the

label and dispose of the container according to institutional guidelines, which may allow for

disposal in regular trash.[9]
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Regulatory Compliance: Always follow your institution's specific guidelines and local, state,

and federal regulations for chemical waste disposal.[2][5][8]

Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Acetyl-Lys-D-
Ala-D-Ala, from initial preparation to final disposal.
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Acetyl-Lys-D-Ala-D-Ala Handling Workflow

Preparation

Handling

Storage Disposal

Don PPE

Prepare Work Area

Weigh Solid Peptide

Proceed to Handling

Reconstitute in Solvent

Use in Experiment

Store at -20°C in
Sealed Container

Unused Portion

Collect Solid/Liquid Waste

Waste Generated

Dispose via Institutional Protocol

Rinse Empty Containers

Click to download full resolution via product page

Caption: Workflow for handling Acetyl-Lys-D-Ala-D-Ala.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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